Cas no 64391-49-7 (Propanol, (dodecylthio)-)

• Product Name: Propanol, (dodecylthio)-
• CAS No: 64391-49-7
• MF: C₁₅H₃₂OS
• MW: 260.478983879089
• CID: 423896
• PubChem ID: 20275553
• Update Time: 2025-04-19

Propanol, (dodecylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanol, (dodecylthio)-
• 1-dodecylsulfanylpropan-1-ol
• 1-(DODECYLSULFANYL)PROPAN-1-OL
• 64391-49-7
• DTXSID40604521
• SCHEMBL10986131

• Inchi： 1S/C15H32OS/c1-3-5-6-7-8-9-10-11-12-13-14-17-15(16)4-2/h15-16H,3-14H2,1-2H3
• InChI Key： KKLFAZSAQYFWPV-UHFFFAOYSA-N
• SMILES： S(C(CC)O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 260.21756
• Monoisotopic Mass: 260.21738681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23